
Compound of Interest

Compound Name: 2-Methylbenzyl isocyanate

Cat. No.: B1333484

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Methylbenzyl isocyanate, a key chemical intermediate. This document consolidates essenti

Core Data and Properties
2-Methylbenzyl isocyanate, identified by the CAS number 56651-58-2, is an organic compound with the molecular formula C9H9NO.[1] Its molecula

Identifier

CAS Number

Molecular Formula

Molecular Weight

IUPAC Name

Synonyms

While specific experimental data for 2-methylbenzyl isocyanate is not extensively available in the public domain, the properties of its isomers, such 

Property (S)-(-)-α-Methylbenzyl isocya

CAS Number 14649-03-7

Form Liquid

Boiling Point 55-56 °C at 2.5 mmHg

Density 1.045 g/mL at 20 °C

Refractive Index n20/D 1.5145

Storage Temperature 2-8°C

Molecular Structure
The molecular structure of 2-Methylbenzyl isocyanate consists of a benzyl group substituted with a methyl group at the ortho position of the phenyl 

graph "Molecular_Structure" {

  layout=neato;

  node [shape=plaintext];

  edge [color="#202124"];

// Atom nodes

C1 [label="C"];

C2 [label="C"];
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C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

C7 [label="CH₂"];

C8 [label="CH₃"];

N [label="N"];

O [label="O"];

// Benzene ring with substituents

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

C1 -- C7;

C2 -- C8;

// Isocyanate group

C7 -- N;

N -- C_iso [style=invis];

C_iso [label="C", pos="7.5,0.5!"];

C_iso -- O [style=bold, len=0.5];

N -- C_iso [style=bold, len=0.5];

// Positioning

C1 [pos="0,0!"];

C2 [pos="1.4,0!"];

C3 [pos="2.1,-1.2!"];

C4 [pos="1.4,-2.4!"];

C5 [pos="0,-2.4!"];

C6 [pos="-0.7,-1.2!"];

C7 [pos="-1.4,1.2!"];

C8 [pos="2.8,1.2!"];

N [pos="-2.8,2.4!"];

C_iso [pos="-3.8,3.4!"];

O [pos="-4.8,4.4!"];

}

Caption: General synthesis workflows for 2-Methylbenzyl isocyanate.
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Reactivity

The isocyanate functional group (-N=C=O) is an electrophile, making it reactive towards various nucleophiles.

Reaction with Alcohols: Forms a urethane linkage.[6]

Reaction with Amines: Yields a urea derivative.[6]

Reaction with Water: Produces a carbamic acid, which is unstable and decomposes to an amine and carbon dioxi

These reactions are fundamental in the synthesis of polyurethanes and polyureas and are widely utilized in dru
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Caption: Key reactions of the isocyanate functional group.

Applications in Research and Drug Development

Isocyanates are crucial building blocks in organic synthesis. Benzyl isocyanate, a related compound, is a corn

The applications of chiral α-methylbenzyl isocyanates highlight the potential uses of 2-methylbenzyl isocyanat

Pharmaceutical Development: Serves as a key intermediate in the synthesis of chiral pharmaceuticals, includi

Agrochemicals: Used in the development of herbicides and insecticides.[8][9]

Polymer Chemistry: Employed in the production of specialty polymers and polyurethane foams, enhancing proper

Chiral Derivatization: Used as a derivatizing agent for the separation of enantiomers in chromatography.[10]

Experimental Protocols: General Handling and Safety

Given the reactivity and potential hazards of isocyanates, strict safety protocols are mandatory. The followin
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[11][12]

Skin Protection: Handle with chemical-resistant gloves. Wear appropriate protective clothing to prevent skin

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[11][13] In case of

Handling and Storage:

Handling: Avoid contact with skin, eyes, and clothing.[14] Do not breathe vapors or mist.[13] Keep away from

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[13] It is moisture-sensit

Incompatible Materials: Acids, water, strong oxidizing agents, strong bases, alcohols, and amines.[13]

First-Aid Measures:
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Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek immediate medi

Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing.[1

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[11]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[13]

Spill and Disposal:

Spills: Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable, labeled contain

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local regulat

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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